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Introduction: Dual-phase xenon time projection chambers (TPCs) are highly sensitive radiation
detectors at the forefront of astroparticle physics, primarily designed for rare-event searches
such as the direct detection of dark matter particles.[1][2] By utilizing liquid xenon as a target
medium and simultaneously detecting both scintillation light and ionization charge, these
instruments achieve exceptional background discrimination and three-dimensional position
reconstruction of particle interactions.[3][4] Their multi-tonne target masses, low energy
thresholds (around 1 keV), and ultra-low background rates also enable searches for other rare
phenomena, including neutrinoless double beta decay and the detection of astrophysical
neutrinos.[5][6] This document provides a detailed overview of the design principles,
operational protocols, and data characteristics of dual-phase xenon TPCs.

Design and Operational Principles

A dual-phase xenon TPC is a cylindrical detector filled with ultra-pure liquid xenon (LXe), with
a thin layer of gaseous xenon (GXe) maintained above it.[3] The chamber's inner walls are
typically lined with highly reflective polytetrafluoroethylene (PTFE) to maximize light collection.
[3] Arrays of photosensors, usually photomultiplier tubes (PMTs), are positioned at the top (in
the gas phase) and bottom (in the liquid phase) of the chamber to detect scintillation light.[1]

Key Components and Principles:

e Target Medium (Liquid Xenon): Xenon is an ideal target for several reasons:
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o High Atomic Number (A = 131): Increases the probability of interactions with Weakly
Interacting Massive Particles (WIMPSs).[3]

o High Density (~3 g/cm?3): Allows for compact detectors with large target masses.[3]

o Excellent Scintillator and lonizer: It efficiently produces both light and charge upon particle
interaction.[6][7]

o Self-Shielding: The high density and atomic number provide excellent stopping power for
external gamma radiation, allowing for a quiet inner "fiducial” volume.[3]

o Dual-Phase Operation: The detector operates with xenon in both liquid and gaseous
phases. A particle interaction in the LXe produces prompt scintillation light (the S1 signal)
and ionization electrons.[1][8]

 Electric Fields: A uniform electric drift field (typically a few hundred V/cm) is applied across
the liquid xenon volume between a cathode at the bottom and a gate grid near the liquid-gas
interface.[5] This field causes the ionization electrons to drift upwards towards the surface. A
much stronger electric field (~10 kV/cm), known as the extraction field, is applied between
the gate and an anode in the gas phase.[5] This field extracts the drifted electrons from the
liquid into the gas.

 Signal Generation (S1 and S2):

o S1 (Primary Scintillation): A particle interaction in the LXe excites xenon atoms, which
form excited dimers (excimers) and then de-excite, releasing prompt scintillation photons
at a wavelength of ~175 nm.[9] These photons are detected by the PMT arrays, creating
the S1 signal.

o S2 (Secondary Scintillation): The ionization electrons, after drifting to the liquid surface,
are extracted into the gas phase by the strong extraction field.[3] In the gas, they are
accelerated and excite xenon atoms, producing a secondary burst of scintillation light
known as electroluminescence.[1] This delayed and much larger signal is the S2 signal.

o 3D Position Reconstruction:
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o Depth (Z-coordinate): The time difference between the detection of the prompt S1 signal
and the delayed S2 signal, combined with the known electron drift velocity, provides the
vertical position of the interaction.[3]

o Horizontal (X-Y coordinates): The localized pattern of the S2 light recorded by the top PMT
array is used to reconstruct the horizontal position of the event.[8]

e Background Discrimination: The ratio of the charge signal (S2) to the light signal (S1) is a
powerful parameter for discriminating between different types of particle interactions.[8]
Electron recoil events (from beta and gamma backgrounds) produce a different S2/S1 ratio
compared to nuclear recoil events (expected from WIMP interactions).[4][10]

Below is a diagram illustrating the fundamental operational workflow of a dual-phase xenon
TPC.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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